![molecular formula C22H18N4O3 B3886426 N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide](/img/structure/B3886426.png)
N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide
Overview
Description
N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide, also known as HMP, is a pyrazoline derivative that has been studied extensively for its potential therapeutic applications. HMP has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.
Mechanism of Action
The mechanism of action of N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. This compound has been found to inhibit the activation of nuclear factor-κB (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. This compound has also been found to inhibit the phosphorylation of extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK), two kinases involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), two markers of oxidative stress. This compound has also been found to increase the activity of superoxide dismutase (SOD), an antioxidant enzyme that scavenges ROS. Furthermore, this compound has been found to reduce the levels of triglycerides, total cholesterol, and low-density lipoprotein (LDL) cholesterol, while increasing the levels of high-density lipoprotein (HDL) cholesterol.
Advantages and Limitations for Lab Experiments
N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits a wide range of biological activities. However, this compound also has some limitations. It is relatively unstable and can decompose over time, which can affect its biological activity. Furthermore, this compound has poor solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide. One direction is to investigate its potential as a therapeutic agent for various diseases, including inflammation, cancer, and diabetes. Another direction is to study its mechanism of action in more detail, in order to identify new targets for drug development. Furthermore, future studies could focus on improving the stability and solubility of this compound, in order to optimize its use in lab experiments and potential clinical applications.
In conclusion, this compound, or this compound, is a pyrazoline derivative that exhibits a wide range of biological activities. Its synthesis method is relatively simple, and it has been extensively studied for its potential therapeutic applications. This compound's mechanism of action is not fully understood, but it is believed to involve the inhibition of various signaling pathways. This compound has several advantages for lab experiments, but it also has some limitations. Future studies could focus on investigating its potential as a therapeutic agent, studying its mechanism of action in more detail, and improving its stability and solubility.
Scientific Research Applications
N'-(3-hydroxy-4-methoxybenzylidene)-3-(2-naphthyl)-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. Furthermore, this compound has been found to exhibit anti-diabetic activity by reducing blood glucose levels and improving insulin sensitivity.
Properties
IUPAC Name |
N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]-3-naphthalen-2-yl-1H-pyrazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O3/c1-29-21-9-6-14(10-20(21)27)13-23-26-22(28)19-12-18(24-25-19)17-8-7-15-4-2-3-5-16(15)11-17/h2-13,27H,1H3,(H,24,25)(H,26,28)/b23-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNFSRHPFSAVWJS-YDZHTSKRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=CC(=NN2)C3=CC4=CC=CC=C4C=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC(=NN2)C3=CC4=CC=CC=C4C=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.